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Compound of Interest

Compound Name: NH2-PEG3

Cat. No.: B1665359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

information, and relevant experimental protocols for NH2-PEG3-amine (CAS: 929-75-9; also

known as 1,11-diamino-3,6,9-trioxaundecane). This bifunctional, hydrophilic linker is

increasingly utilized in bioconjugation, drug delivery systems, and notably as a component in

Proteolysis-Targeting Chimeras (PROTACs). Given its application in therapeutic development,

a thorough understanding of its safety profile is paramount.

Physicochemical and Safety Data
While specific quantitative toxicological data such as LD50 for NH2-PEG3-amine is not readily

available in the public domain, safety data sheets (SDS) for the compound and related short-

chain PEG-amines provide critical hazard information. The following tables summarize the key

safety and physical properties.

Table 1: Physicochemical Properties of NH2-PEG3-Amine
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Property Value

Chemical Name 1,11-diamino-3,6,9-trioxaundecane

Synonyms
Amino-PEG3-amine, 3,6,9-

Trioxaundecamethylenediamine

CAS Number 929-75-9

Molecular Formula C₈H₂₀N₂O₃

Molecular Weight 192.26 g/mol

Appearance Colorless to light yellow liquid

Solubility Soluble in water, DMSO, and DMF

Storage
Store at -20°C for long-term storage, protected

from light and moisture.[1][2]

Table 2: Hazard Identification for NH2-PEG3-Amine (CAS: 929-75-9)

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Source: Safety Data Sheet for Amino-PEG3-C2-Amine (CAS 929-75-9).

Safe Handling and Personal Protective Equipment
(PPE)
Given the hazardous nature of NH2-PEG3-amine, stringent adherence to safety protocols is

essential to minimize exposure and ensure a safe laboratory environment.
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Engineering Controls
All handling of NH2-PEG3-amine, especially when transferring or preparing solutions, should

be conducted within a certified chemical fume hood to prevent the inhalation of any potential

vapors or aerosols.[3][4] Ensure that an eyewash station and safety shower are readily

accessible.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling NH2-PEG3-amine:

Eye and Face Protection: Chemical splash goggles are required at all times. For procedures

with a higher risk of splashing, a face shield should be worn in addition to goggles.[5][6]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are recommended.

It is crucial to inspect gloves for any signs of degradation before use.[4][7]

Body Protection: A long-sleeved laboratory coat, fully buttoned, is required. For larger

quantities or tasks with a significant risk of splashing, a chemical-resistant apron over the lab

coat is advised.[4]

Respiratory Protection: All handling should be performed in a chemical fume hood to avoid

the need for respiratory protection. If a fume hood is not available, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors should be used.[5]
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PPE requirements for handling NH2-PEG3-amine.

First Aid and Emergency Procedures
In the event of exposure to NH2-PEG3-amine, the following first aid measures should be taken

immediately:

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

Skin Contact: Promptly wash the contaminated skin with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical

attention.[8][9]

Inhalation: Move the exposed person to fresh air at once. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[8][9]
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Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[9]

In case of a spill, ensure the area is well-ventilated. Absorb the spill with an inert material such

as vermiculite or sand and collect it into a designated, sealed hazardous waste container for

disposal.[9][10]

Experimental Protocols
Cytotoxicity Assessment using MTT Assay
To evaluate the potential cytotoxicity of NH2-PEG3-amine, a colorimetric assay such as the

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay can be employed.

This assay measures the metabolic activity of cells, which is an indicator of cell viability.[11][12]

[13][14]

Materials:

NH2-PEG3-amine

Cell line of interest (e.g., HeLa, HepG2)

Complete cell culture medium

Phosphate-Buffered Saline (PBS)

MTT solution (5 mg/mL in PBS)[12][15]

Solubilization solution (e.g., DMSO or a solution of SDS in HCl)[11]

96-well cell culture plates

Microplate reader

Protocol:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in

100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.[11]
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Compound Treatment: Prepare serial dilutions of NH2-PEG3-amine in complete culture

medium. Remove the medium from the wells and add 100 µL of the different concentrations

of the compound. Include a vehicle control (medium without the compound).

Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a CO₂ incubator.

MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well and incubate for 3-4

hours at 37°C.[11][12]

Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of the

solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[11]

Absorbance Reading: Gently shake the plate to ensure complete dissolution of the

formazan. Read the absorbance at 570 nm using a microplate reader.[11]

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the

cell viability against the compound concentration to determine the IC₅₀ value (the

concentration at which 50% of cell viability is inhibited).
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Workflow for a typical MTT cytotoxicity assay.
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Role in PROTACs and Potential for Off-Target
Effects
NH2-PEG3-amine is frequently used as a linker in the design of PROTACs, which are

heterobifunctional molecules that induce the degradation of a target protein of interest (POI).

The PROTAC molecule consists of a ligand for the POI and a ligand for an E3 ubiquitin ligase,

connected by a linker.[16] The linker's length, flexibility, and chemical composition are critical

for the formation of a stable ternary complex between the POI and the E3 ligase, which is

necessary for ubiquitination and subsequent proteasomal degradation of the POI.[17][18]

While the primary role of the NH2-PEG3-amine linker is to bridge the two ligands, it is important

to consider its potential to contribute to off-target effects. Off-target effects of PROTACs can

arise from the non-specific binding of either the POI ligand or the E3 ligase ligand to other

proteins.[19] The linker itself, although generally considered biologically inert, could influence

the overall conformation and physicochemical properties of the PROTAC, potentially leading to

unintended interactions.[17] For instance, nearly all profiled PROTACs with different linker

chemistries have exhibited some level of off-target degradation of zinc-finger proteins.[20]

POI Ligand

NH2-PEG3-amine Linker

E3 Ligase Ligand

Formation of
Ternary Complex

(POI-PROTAC-E3 Ligase)

Ubiquitination of POI

Proteasomal Degradation of POI
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Conceptual diagram of PROTAC mechanism of action.
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All waste materials contaminated with NH2-PEG3-amine, including unused product,

contaminated PPE, and spill cleanup materials, should be collected in a designated and clearly

labeled hazardous waste container.[3][21] Disposal must be carried out in accordance with all

local, regional, national, and international regulations.[21] Do not dispose of this chemical into

the sanitary sewer system.[22]

This guide is intended to provide comprehensive safety and handling information for NH2-
PEG3-amine. It is essential for all personnel to be thoroughly trained on these procedures

before working with this compound. Always refer to the specific Safety Data Sheet provided by

the manufacturer and your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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